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Ovarian Toxicity Profile & Resolution Data

The quantitative data on the incidence and resolution of ovarian toxicity from the phase 3 DeFi trial are

summarized in the table below.

Parameter Findings from the DeFi Trial

Incidence in FORP 75% (27/36) with nirogacestat vs. 0% (0/37) with placebo [1]

Common Manifestations Irregular menstruation, perimenopausal symptoms (hot flashes, night

sweats), and/or abnormal reproductive hormone levels [1] [2] [3]

Overall Resolution Rate 78% (21/27) of cases resolved [1]

Median Toxicity Duration 19.1 weeks [1]

Resolution After
Stopping Treatment

100% (11/11); all patients who discontinued nirogacestat had resolution

[1]

Resolution On Continued
Treatment

71% (10/14) of patients with ongoing treatment had resolution [1]
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Parameter Findings from the DeFi Trial

Proposed Mechanism Off-target suppression of NOTCH signaling, which is involved in ovarian
follicle maturation [4]

Recommended Monitoring & Assessment Protocols

For consistent assessment in clinical trials, a multi-faceted approach is recommended. The workflow for

monitoring and managing ovarian toxicity is outlined in the following diagram:
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Baseline Assessment
(Premenopausal Adults)

Clinical Symptom Check
(Menstrual diary, hot flashes, night sweats)

Biomarker Measurement
(FSH, LH, Estradiol, AMH)

Initiate Nirogacestat Treatment

Regular On-Treatment Monitoring
(Symptoms and Biomarkers)

Ovarian Toxicity Detected?

Continue Monitoring per Protocol

 No

Manage & Document Event
(Dose modification may be considered)

 Yes

Follow-Up for Resolution
(Continues post-treatment if needed)

Click to download full resolution via product page

Methodology Details:

Patient Population: The assessment is critical for all premenopausal, post-pubertal patients with
ovaries enrolled in relevant trials [5].
Clinical Measures: Monitor for changes in menstrual cycle regularity and symptoms of estrogen

deficiency like hot flashes, night sweats, and vaginal dryness [2] [3]. Using a menstrual diary is
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recommended for accurate tracking [6].

Biomarker Assessment: Key hormones to track include Follicle-Stimulating Hormone (FSH),
luteinizing hormone (LH), estradiol, and Anti-Müllerian Hormone (AMH) [5] [6]. Resolution of

ovarian toxicity can be defined by the return of FSH to within normal limits (WNL; ≤20.4 mIU/mL) and
the resumption of menses [1].

Assessment Timeline: Collect measures at baseline and at 12–24 months after cessation of the
anticancer agent, as a minimum. Additional timepoints should align with the trial schedule [5].

Frequently Asked Questions for Technical Support

Q1: Is the ovarian toxicity caused by nirogacestat permanent? Current evidence suggests it is most often

transient. In the DeFi trial, all patients who stopped treatment due to ovarian toxicity or other reasons saw

their ovarian function return to normal [1]. A majority of patients also experienced resolution even while

continuing the drug [1] [6].

Q2: How should I counsel a premenopausal patient or a study participant about the fertility

implications of this toxicity?

Discuss the Risk: Inform them that nirogacestat treatment carries a high probability of temporary
ovarian dysfunction, which can manifest as irregular periods or menopausal symptoms and may

impact fertility [1] [3].
Highlight Reversibility: Emphasize that this effect is reversible in most cases, especially upon

discontinuation of the drug [4] [6].
Recommend Contraception: Strongly advise the use of effective contraception during treatment and

for at least 1 week after the last dose, as the drug can cause fetal harm [2] [3].

Q3: What is the recommended management strategy if a participant develops significant ovarian

toxicity?

For most cases: Continue monitoring, as toxicity may resolve on its own without intervention [1].

For persistent or severe cases: Consider temporary treatment interruption or dose modification.
The protocol allows for withholding the drug until toxicity resolves to baseline or Grade ≤1 [2].

Long-term data: Note that while infrequent, some patients with resolved toxicity may experience a
recurrence with continued long-term therapy (years 3-4) [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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